Cas no 1260384-32-4 ((4-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol)

• Product Name: (4-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol
• CAS No: 1260384-32-4
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 4726916
• Update Time: 2025-06-12

(4-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol
• 4-Methyl-7-azaindole-2-methanol
• FCH1164726
• AX8260235

• Inchi： 1S/C9H10N2O/c1-6-2-3-10-9-8(6)4-7(5-12)11-9/h2-4,12H,5H2,1H3,(H,10,11)
• InChI Key： OFGDCTXJSZOJFH-UHFFFAOYSA-N
• SMILES： OCC1=CC2=C(C)C=CN=C2N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Topological Polar Surface Area: 48.9

Additional information on (4-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol

Introduction to (4-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol (CAS No. 1260384-32-4)

(4-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol, CAS No. 1260384-32-4) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the pyrrolopyridine class, which is known for its diverse applications in medicinal chemistry. The presence of a hydroxymethyl group at the 2-position and a methyl substituent at the 4-position of the pyrrolopyridine core contributes to its distinctive chemical profile, making it a valuable scaffold for further derivatization and investigation.

The structural framework of (4-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol combines the aromaticity of the pyrrolopyridine ring system with the reactivity of the hydroxymethyl group. This dual functionality has opened up numerous possibilities for its use in drug discovery and synthetic chemistry. The compound's ability to participate in various chemical reactions, such as nucleophilic additions and condensation reactions, makes it a versatile intermediate in the synthesis of more complex molecules.

In recent years, there has been a growing interest in pyrrolopyridine derivatives due to their reported biological activities. Studies have shown that these compounds exhibit a range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The hydroxymethyl group in (4-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol provides a site for further functionalization, allowing researchers to explore different pharmacophores and optimize biological activity.

One of the most compelling aspects of (4-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol is its potential as a building block for the development of novel therapeutic agents. The pyrrolopyridine core is a common motif in many bioactive molecules, and modifications to this scaffold can lead to compounds with enhanced efficacy and selectivity. For instance, recent research has demonstrated that derivatives of this compound can interact with specific biological targets, suggesting their utility in treating various diseases.

The synthesis of (4-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol involves multi-step organic transformations that highlight its synthetic accessibility. The process typically begins with the preparation of the pyrrolopyridine ring system, followed by functionalization at the 2-position with a hydroxymethyl group. The introduction of the methyl substituent at the 4-position can be achieved through various methods, including alkylation reactions. These synthetic routes have been optimized to ensure high yields and purity, making (4-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol readily available for further research.

The chemical properties of (4-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol also make it an interesting candidate for material science applications. Its heterocyclic structure and functional groups contribute to its solubility and reactivity, which are crucial factors in polymer chemistry and material design. Researchers are exploring its potential use in creating novel polymers and coatings that exhibit unique properties such as enhanced stability or biodegradability.

In conclusion, (4-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol